Cas no 808137-94-2 (Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate)

Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate is a heterocyclic ester compound with a fused pyrrole-pyridine core structure. It serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The compound's rigid bicyclic framework and ester functionality make it valuable for constructing complex molecules with potential biological activity. Its reactivity allows for further functionalization at multiple positions, enabling the synthesis of diverse derivatives. The methyl ester group enhances solubility in common organic solvents, facilitating downstream reactions. This compound is of interest in medicinal chemistry research due to its structural similarity to privileged scaffolds found in bioactive molecules. Proper handling under inert conditions is recommended due to potential sensitivity.
Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate structure
808137-94-2 structure
Product Name:Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate
CAS No:808137-94-2
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD09864656
CID:715073
PubChem ID:21110084
Update Time:2025-11-02

Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate
    • 1H-PYRROLO[2,3-B]PYRIDINE-3-CARBOXYLIC ACID, METHYL ESTER
    • BL005934
    • EN300-69170
    • BBL031597
    • Methyl1H-pyrrolo[2,3-b]pyridine-3-carboxylate
    • XYRUNIAHPKBUJT-UHFFFAOYSA-N
    • 1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid methyl ester
    • Z1079133092
    • AB01321626-02
    • CG-0232
    • Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate, AldrichCPR
    • BDBM50234316
    • SY042023
    • DTXSID30610833
    • CHEMBL2391621
    • CS-B0498
    • SCHEMBL1607007
    • PB14761
    • Methyl 7-azaindole-3-carboxylate
    • 92P
    • 808137-94-2
    • Q27456949
    • 3zls
    • AKOS006239308
    • NCGC00328580-01
    • J-521770
    • STL245513
    • MFCD09864656
    • MDL: MFCD09864656
    • Inchi: 1S/C9H8N2O2/c1-13-9(12)7-5-11-8-6(7)3-2-4-10-8/h2-5H,1H3,(H,10,11)
    • InChI Key: XYRUNIAHPKBUJT-UHFFFAOYSA-N
    • SMILES: O=C(C1C2C(=NC=CC=2)NC=1)OC

Computed Properties

  • Exact Mass: 176.05900
  • Monoisotopic Mass: 176.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.324
  • Melting Point: 207-212°C
  • Refractive Index: 1.648
  • PSA: 54.98000
  • LogP: 1.34950

Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate Security Information

Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Solvents: 1,4-Dioxane ;  3 h, 80 °C; cooled
1.2 Reagents: Water
Reference
Desulfonylation of indoles and 7-azaindoles using sodium tert-butoxide
Chaulet, Charlotte; Croix, Cecile; Basset, Joan; Pujol, Maria-Dolores; Viaud-Massuard, Marie-Claude, Synlett, 2010, (10), 1481-1484

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  rt; rt → 80 °C
Reference
Decatungstate-Photocatalyzed Dearomative Hydroacylation of Indoles: Direct Synthesis of 2-Acylindolines
Varlet, Thomas; Bouchet, Damien; Van Elslande, Elsa; Masson, Geraldine, Chemistry - A European Journal, 2022, 28(56),

Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate Raw materials

Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate Preparation Products

Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:808137-94-2)Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate
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Quantity:10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:48
Price ($):186.0/315.0
Email:sales@amadischem.com

Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate Related Literature

Additional information on Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate

Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS No. 808137-94-2): A Versatile Heterocyclic Building Block

Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate (CAS No. 808137-94-2) is an important heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This pyrrolopyridine derivative serves as a valuable building block for the development of various biologically active molecules, particularly in the field of medicinal chemistry.

The compound belongs to the class of nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and applications in drug discovery. Its molecular structure combines both pyrrole and pyridine rings, making it an interesting scaffold for designing novel therapeutic agents. Researchers often search for "pyrrolopyridine synthesis" or "methyl pyrrolopyridine carboxylate applications" when exploring this compound's potential.

Recent trends in pharmaceutical research have shown increased interest in Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate derivatives due to their potential as kinase inhibitors. Many scientists are investigating questions like "how to modify pyrrolopyridine core" or "biological activities of pyrrolopyridine compounds" in their search for new drug candidates. The ester functionality at the 3-position makes this compound particularly useful for further chemical transformations.

From a synthetic chemistry perspective, 808137-94-2 offers multiple sites for functionalization, allowing medicinal chemists to create diverse libraries of compounds. Common search queries related to this compound include "pyrrolopyridine carboxylate reactivity" and "N-heterocycle coupling reactions". The methyl ester group can be easily hydrolyzed to the corresponding acid or converted to amides, making it a versatile intermediate.

The pharmaceutical industry has shown particular interest in Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate as a precursor for potential anticancer agents. Recent publications have explored its use in developing compounds that target specific protein kinases involved in cell signaling pathways. Researchers often look for information about "pyrrolopyridine in drug design" or "kinase inhibitors with pyrrolopyridine core" when studying this compound's applications.

In addition to its pharmaceutical applications, CAS 808137-94-2 has found use in materials science. Its conjugated π-system and nitrogen-rich structure make it interesting for developing organic electronic materials. Scientists investigating "heterocyclic compounds for OLEDs" or "nitrogen-containing semiconductors" might encounter this compound in their research.

The synthesis of Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate typically involves multi-step procedures starting from commercially available pyridine derivatives. Organic chemists frequently search for "pyrrolopyridine synthesis methods" or "efficient routes to methyl pyrrolopyridine carboxylate" when planning their synthetic strategies. Recent advances in catalytic methods have improved the efficiency of producing this important intermediate.

Quality control of 808137-94-2 is crucial for its applications in research and development. Analytical chemists might search for "HPLC methods for pyrrolopyridine analysis" or "characterization of methyl pyrrolopyridine carboxylate" when working with this compound. Standard characterization includes NMR spectroscopy, mass spectrometry, and HPLC purity analysis.

The stability and storage conditions of Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate are important considerations for researchers. Proper handling under inert atmosphere and storage at low temperatures are generally recommended to maintain the compound's integrity. These practical aspects are often searched as "storage conditions for nitrogen heterocycles" or "handling sensitive heterocyclic compounds".

As research into pyrrolopyridine chemistry continues to expand, CAS No. 808137-94-2 remains a valuable tool for medicinal chemists and material scientists alike. Its unique structural features and synthetic versatility ensure its continued importance in the development of new therapeutic agents and functional materials. The growing number of publications referencing this compound demonstrates its significance in contemporary chemical research.

Future directions for research involving Methyl 1H-pyrrolo[2,3-b]pyridine-3-carboxylate may include exploring new catalytic methods for its synthesis, developing more efficient purification techniques, and investigating novel biological targets for its derivatives. These emerging topics often appear in searches like "recent advances in pyrrolopyridine chemistry" or "new applications of methyl pyrrolopyridine carboxylate", reflecting the dynamic nature of this field.

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